Cas no 1214356-83-8 (3',3-Difluorobiphenyl-2-ol)

• Product Name: 3',3-Difluorobiphenyl-2-ol
• CAS No: 1214356-83-8
• MF: C₁₂H₈F₂O
• MW: 206.188130378723
• CID: 4789820
• Update Time: 2025-05-19

3',3-Difluorobiphenyl-2-ol Chemical and Physical Properties

Names and Identifiers

• 3',3-difluorobiphenyl-2-ol
• 3',3-Difluorobiphenyl-2-ol

• Inchi： 1S/C12H8F2O/c13-9-4-1-3-8(7-9)10-5-2-6-11(14)12(10)15/h1-7,15H
• InChI Key： AGFPAOKRULZVDW-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1O)C1C=CC=C(C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 210
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2

Additional information on 3',3-Difluorobiphenyl-2-ol

Professional Introduction to 3',3-Difluorobiphenyl-2-ol (CAS No: 1214356-83-8)

3',3-Difluorobiphenyl-2-ol, with the chemical identifier CAS No: 1214356-83-8, is a fluorinated biphenyl derivative that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and electronic properties. This compound, featuring two fluorine atoms at the 3-position of a biphenyl core and a hydroxyl group at the 2-position, exhibits distinct physicochemical characteristics that make it a valuable intermediate in the synthesis of advanced materials and bioactive molecules.

The biphenyl scaffold, a fundamental motif in organic chemistry, provides a rigid aromatic system that can be further functionalized to tailor specific interactions with biological targets or to enhance material properties. The introduction of fluorine atoms at the 3-position modifies the electronic distribution across the aromatic ring, influencing reactivity, solubility, and metabolic stability. The presence of a hydroxyl group at the 2-position adds another layer of functional diversity, enabling further derivatization through esterification, etherification, or other transformations.

In recent years, 3',3-Difluorobiphenyl-2-ol has been extensively studied for its potential applications in pharmaceutical development. Fluorinated aromatic compounds are widely recognized for their ability to improve drug-like properties such as lipophilicity, metabolic stability, and binding affinity. For instance, fluorine substitution has been shown to enhance the bioavailability of therapeutic agents by reducing rapid metabolism. The hydroxyl group in this compound can serve as a nucleophilic site for conjugation with other pharmacophores, facilitating the design of hybrid molecules with enhanced pharmacological activity.

One of the most compelling areas of research involving CAS No: 1214356-83-8 is its utility as a building block in the synthesis of organic semiconductors and optoelectronic materials. The rigid biphenyl structure combined with electron-withdrawing fluorine substituents can lead to materials with tunable charge transport properties. Such materials are crucial for applications in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and field-effect transistors (OFETs). Recent studies have demonstrated that derivatives of 3',3-Difluorobiphenyl-2-ol exhibit excellent thermal stability and charge mobility, making them promising candidates for next-generation electronic devices.

The pharmaceutical industry has also explored 3',3-Difluorobiphenyl-2-ol as a scaffold for developing novel therapeutic agents. Its structural motif is reminiscent of several known bioactive compounds, suggesting potential interactions with biological targets such as enzymes and receptors. For example, researchers have investigated its derivatives as kinase inhibitors, where the fluorine atoms can modulate binding affinity by influencing hydrogen bonding networks and hydrophobic interactions. Additionally, the hydroxyl group provides an opportunity to introduce polar functionalities that can enhance solubility and target specificity.

From a synthetic chemistry perspective, CAS No: 1214356-83-8 offers a versatile platform for exploring new reaction pathways and methodologies. The presence of both aromatic rings and functional groups allows for diverse synthetic strategies, including cross-coupling reactions, metal-catalyzed hydrogenations, and oxidation processes. These transformations can be leveraged to create libraries of derivatives with tailored properties for drug discovery or material science applications. Advances in flow chemistry have further enabled efficient large-scale production of 3',3-Difluorobiphenyl-2-ol derivatives under controlled conditions.

The environmental impact and sustainability considerations are also important when evaluating compounds like 3',3-Difluorobiphenyl-2-ol. While fluorinated compounds offer numerous advantages in terms of performance and functionality, their environmental persistence must be carefully managed. Research efforts are ongoing to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Additionally, biodegradability studies are being conducted to assess the long-term ecological effects of these compounds in various applications.

In conclusion,3',3-Difluorobiphenyl-2-ol (CAS No: 1214356-83-8) represents a fascinating compound with broad applications across multiple disciplines. Its unique structural features make it an invaluable tool for pharmaceutical chemists seeking to develop innovative therapeutics, while its properties also make it suitable for advanced materials engineering. As research continues to uncover new possibilities for this compound,CAS No: 1214356-83-8 is poised to play an increasingly significant role in shaping the future of both medicine and technology.